N-(2-(4-(dimethylamino)phenyl)-2-(indolin-1-yl)ethyl)-3-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(4-(dimethylamino)phenyl)-2-(indolin-1-yl)ethyl)-3-methylbenzenesulfonamide, also known as SU6656, is a synthetic compound that is widely used in scientific research. It belongs to the class of selective protein kinase inhibitors and has been shown to have a potent inhibitory effect on Src family kinases.
Scientific Research Applications
Cancer Therapy Research
- HIF-1 Pathway Inhibition: A study found that certain arylsulfonamide analogs, related to N-(2-(4-(dimethylamino)phenyl)-2-(indolin-1-yl)ethyl)-3-methylbenzenesulfonamide, can inhibit the HIF-1 pathway, which is important in tumor growth. This highlights its potential as a therapeutic agent in cancer treatment (Mun et al., 2012).
- Anticancer Activity in Pancreatic Cancer: Another study demonstrated the effectiveness of a similar compound in inhibiting cell growth and inducing cell cycle arrest in pancreatic cancer cells, both in vitro and in vivo (Wang et al., 2012).
Antimicrobial Research
- Antibacterial and Antifungal Activity: Research on quinazolin-4-ylamino derivatives containing phenylbenzenesulfonamides revealed significant antibacterial and antifungal activities. These findings suggest potential applications in treating microbial infections (Kumar et al., 2019).
Material Science Research
- Nonlinear Optical Materials: Research into stilbazolium derivatives, which are structurally similar to the compound , has shown potential applications in nonlinear optics. These materials could be used in optical devices and technologies (Okada et al., 2003).
Miscellaneous Applications
- Gas-Liquid Chromatography: N-dimethylaminomethylene derivatives, related to the compound, have been used in gas-liquid chromatography, indicating their utility in analytical chemistry (Vandenheuvel & Gruber, 1975).
properties
IUPAC Name |
N-[2-(2,3-dihydroindol-1-yl)-2-[4-(dimethylamino)phenyl]ethyl]-3-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H29N3O2S/c1-19-7-6-9-23(17-19)31(29,30)26-18-25(21-11-13-22(14-12-21)27(2)3)28-16-15-20-8-4-5-10-24(20)28/h4-14,17,25-26H,15-16,18H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UQIOKDNLAIATCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)S(=O)(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H29N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(4-(dimethylamino)phenyl)-2-(indolin-1-yl)ethyl)-3-methylbenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.